Cas no 1388024-43-8 (O-(4-cyclopropylphenyl)methylhydroxylamine)

• Product Name: O-(4-cyclopropylphenyl)methylhydroxylamine
• CAS No: 1388024-43-8
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 5763305
• PubChem ID: 117276215
• Update Time: 2025-05-26

O-(4-cyclopropylphenyl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• 1388024-43-8
• EN300-1849816
• O-[(4-cyclopropylphenyl)methyl]hydroxylamine
• O-(4-cyclopropylphenyl)methylhydroxylamine

• Inchi： 1S/C10H13NO/c11-12-7-8-1-3-9(4-2-8)10-5-6-10/h1-4,10H,5-7,11H2
• InChI Key： BGVGMXAFQWAPSF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(=CC=1)C1CC1)N

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(4-cyclopropylphenyl)methylhydroxylamine

Professional Introduction to Compound with CAS No. 1388024-43-8 and Product Name: O-(4-cyclopropylphenyl)methylhydroxylamine

The compound with the CAS number 1388024-43-8 and the product name O-(4-cyclopropylphenyl)methylhydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a cyclopropylphenyl moiety and a hydroxylamine functional group imparts distinct chemical properties that make it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel compounds that exhibit high selectivity and efficacy. The O-(4-cyclopropylphenyl)methylhydroxylamine molecule, with its intricate architecture, is being studied for its pharmacological properties. Specifically, its ability to interact with biological targets has sparked interest among researchers looking to develop new therapeutic agents. The cyclopropyl group, known for its stability and rigidity, plays a crucial role in determining the compound's binding affinity and specificity.

One of the most compelling aspects of this compound is its potential in modulating enzymatic activities. Hydroxylamine derivatives are well-documented for their ability to inhibit various enzymes by acting as competitive inhibitors. The O-(4-cyclopropylphenyl)methylhydroxylamine structure may offer enhanced inhibitory effects on specific enzymes, making it a promising candidate for treating conditions associated with abnormal enzyme activity. This has led to extensive research into its mechanism of action and interaction with biological systems.

Recent studies have highlighted the compound's role in preclinical drug discovery. Researchers have been particularly interested in its potential as an intermediate in synthesizing more complex molecules with improved pharmacokinetic profiles. The 4-cyclopropylphenyl moiety, when incorporated into drug candidates, has shown promise in enhancing metabolic stability and reducing toxicity. These findings are critical in the development of next-generation pharmaceuticals that meet stringent safety and efficacy standards.

The synthesis of O-(4-cyclopropylphenyl)methylhydroxylamine involves a series of well-orchestrated chemical reactions that highlight the ingenuity of modern synthetic organic chemistry. The process typically begins with the formation of a cyclopropyl phenol derivative, followed by functionalization with a hydroxylamine group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic methodologies are essential for ensuring that the final product meets the rigorous demands of pharmaceutical applications.

From a computational chemistry perspective, the O-(4-cyclopropylphenyl)methylhydroxylamine molecule has been extensively modeled to predict its behavior in biological systems. Molecular docking studies have revealed potential binding interactions with various protein targets, suggesting multiple therapeutic avenues. These computational insights have guided experimental design and helped prioritize compounds for further investigation. The integration of computational methods with experimental approaches has become indispensable in modern drug discovery.

The pharmacological profile of O-(4-cyclopropylphenyl)methylhydroxylamine is further enhanced by its solubility characteristics. Unlike many hydroxylamine derivatives, this compound exhibits good solubility in both aqueous and organic solvents, facilitating its use in diverse formulations. This property is particularly important for developing oral medications and parenteral formulations that require high bioavailability.

Regulatory considerations play a crucial role in the commercialization of new pharmaceuticals. The safety and efficacy of O-(4-cyclopropylphenyl)methylhydroxylamine have been evaluated through rigorous preclinical studies. These studies have provided valuable data on its toxicity profile, dosage requirements, and potential side effects. Compliance with international regulatory standards ensures that patients receive safe and effective treatments.

The future prospects of O-(4-cyclopropylphenyl)methylhydroxylamine are bright, with ongoing research aimed at expanding its therapeutic applications. Investigational studies are exploring its potential use in treating neurological disorders, inflammatory conditions, and other diseases where enzyme inhibition is beneficial. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process.

In conclusion, O-(4-cyclopropylphenyl)methylhydroxylamine (CAS No. 1388024-43-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with promising pharmacological properties, make it a valuable asset in drug discovery efforts. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in addressing unmet medical needs worldwide.